Cas no 5369-16-4 (3-Isopropylaniline)

3-Isopropylaniline Properties

Names and Identifiers

• 3-Isopropylaniline
• M-CUMIDINE
• 3-AMINOCUMENE
• m-Isopropylaniline
• 3-Isopropylphenylamine
• 3-propan-2-ylaniline
• 3-Isopropylbenzenamine
• m-Aminocumene
• 3-(propan-2-yl)aniline
• 3-(1-METHYLETHYL)ANILINE
• XCCNRBCNYGWTQX-UHFFFAOYSA-N
• Benzenamine, 3-(1-methylethyl)-
• m-Isopropyl Aniline
• 3-Cumidine
• 3-Isopropylaniline #
• 3-Aminoisopropylbenzene
• 3-isopropylphenyl-amine
• 3-isopropyl-benzenamine
• 3-isopropyl-phenylamine
• 3-iso-propyl-phenylamine
• 3-(methylethyl)phenylamine
• KSC490I1D
• 3-Isopropylanili
• 3-ISOPROPYLANILINE,98%
• CS-W013347
• MFCD00092918
• J-512729
• XCCNRBCNYGWTQX-UHFFFAOYSA-
• DTXSID50332545
• I0433
• FT-0635650
• InChI=1/C9H13N/c1-7(2)8-4-3-5-9(10)6-8/h3-7H,10H2,1-2H3
• PS-3170
• SCHEMBL104340
• BP-21481
• STR09900
• EN300-21207
• A829736
• 5369-16-4
• F21289
• SY005822
• AKOS000121419
• 3-Isopropylaniline, AldrichCPR
• DB-052382
• 3-isopropylbenzenamine
• STL164361
• aniline, 3-isopropyl-
• m-Cumidine
• 3-Aminocumene
• +Expand

• MDL： MFCD00092918
• InChIKey： XCCNRBCNYGWTQX-UHFFFAOYSA-N
• Inchi： 1S/C9H13N/c1-7(2)8-4-3-5-9(10)6-8/h3-7H,10H2,1-2H3
• SMILES： N([H])([H])C1=C([H])C([H])=C([H])C(=C1[H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 135.10500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 135.104799419g/mol
• Heavy Atom Count: 10
• Complexity: 98.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26

Experimental Properties

• LogP: 2.97340
• PSA: 26.02000
• Refractive Index: 1.5445 (589.3 nm 20 ºC)
• Boiling Point: 80°C/3mmHg
• Flash Point: 94.9±6.5 ºC,
• Solubility: Slightly soluble (1.6 g/l) (25 º C),
• Color/Form: Not determined
• Density: 0.9534 g/cm3 (25 ºC)

3-Isopropylaniline Security Information

• Symbol: GHS07
• Safety Term：S26-S36/37/39
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： R22;R52
• Signal Word：Warning

3-Isopropylaniline Customs Data

• HS CODE：2921420090
• Customs Data：

  China Customs Code:

  2921420090

  Overview:

  2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides